Cas no 179056-80-5 (Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)-)

Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)- structure

179056-80-5 structure

Product Name:Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)-

CAS No:179056-80-5

Molecular Formula:C₁₁H₁₀N₂O

Molecular Weight:186.2099

CID:138513

PubChem ID:10702704

Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)- Properties

Names and Identifiers

- Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)-
- 3-(1-METHYL-1H-PYRAZOL-5-YL) BENZALDEHYDE
- 3-(2-methylpyrazol-3-yl)benzaldehyde
- 3-(1-methylpyrazol-5-yl)benzaldehyde
- 3-(2-methyl-2H-pyrazol-3-yl)benzaldehyde
- AG-E-29424
- CTK4D7170
- I14-40532
- KB-232444
- A1-41286
- 3-(2-Methyl-2H-pyrazol-3-yl)-benzaldehyde
- SCHEMBL8808444
- Z1183445575
- Benzaldehyde, 3-(1-methyl-1H-pyrazol-5-yl)-
- AKOS010078188
- 3-(1-METHYL-1H-PYRAZOL-5-YL)BENZALDEHYDE
- 179056-80-5
- DTXSID70443687
- MFCD08669913
- EN300-745707
- +Expand
- InChIKey： USEVTGNGZRHBKJ-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H10N2O/c1-13-11(5-6-12-13)10-4-2-3-9(7-10)8-14/h2-8H,1H3
- SMILES： CN1C(C2=CC=CC(C=O)=C2)=CC=N1

Computed Properties

Exact Mass: 186.07900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 186.079312947g/mol
Heavy Atom Count: 14
Complexity: 208
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.4
Topological Polar Surface Area: 34.9Å²

Experimental Properties

LogP: 1.89960
PSA: 34.89000

Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00277J-50mg	Benzaldehyde, 3-(1-methyl-1H-pyrazol-5-yl)-	179056-80-5	95%	50mg	$318.00	2024-06-18
Aaron	AR0027FV-50mg	Benzaldehyde, 3-(1-methyl-1H-pyrazol-5-yl)-	179056-80-5	95%	50mg	$368.00
abcr	AB573134-1g	3-(2-Methyl-2H-pyrazol-3-yl)-benzaldehyde, 95%; .	179056-80-5	95%	1g	€651.60	2024-07-20
Enamine	EN300-745707-0.05g	3-(1-methyl-1H-pyrazol-5-yl)benzaldehyde	179056-80-5	95%	0.05g	$249.0	2023-07-07

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179056-80-5 (Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)-) Related Products

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Amadis Chemical Company Limited

(CAS:179056-80-5)Benzaldehyde,3-(1-methyl-1H-pyrazol-5-yl)-

Purity:99%

Quantity:1g

Price($):386